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molecular formula C12H8N2O2 B428298 pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one CAS No. 10189-46-5

pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one

Cat. No. B428298
CAS RN: 10189-46-5
M. Wt: 212.2g/mol
InChI Key: SMKXEJRITQTCCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09193749B2

Procedure details

Title compound 430 (3.65 g, 14.7 mmol) was dissolved in DMF (25.0 mL) and sodium hydroxide powder (0.706 g, 17.7 mmol) was added. The reaction mixture was stirred at 130° C. for 5 hours. The mixture was cooled down to room temperature and ice cooled water was added. The precipitate was filtered. The solid was triturated in ethanol to afford title compound 431 (1.798 g, 58%) as a white solid. 1H NMR (DMSO-d6) δ (ppm): 10.75 (s, 1H), 8.50 (dd, J=4.8, 2.1 Hz, 1H), 8.27 (dd, J=7.6, 2.0 Hz, 1H), 7.46 (dd, J=7.5, 4.8 Hz, 1H), 7.34 (dd, J=7.8, 1.2 Hz, 1H), 7.25-7.14 (m, 3H). MS (m/z): 213.2 (M+H).
Name
Title compound 430
Quantity
3.65 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
25 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
0.706 g
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound 431
Yield
58%

Identifiers

REACTION_CXSMILES
ONC(=O)C1C=CC(OCC[N:13]2[C:19](=[O:20])[C:18]3[CH:21]=[CH:22][CH:23]=[N:24][C:17]=3[O:16][C:15]3[CH:25]=[CH:26][CH:27]=[CH:28][C:14]2=3)=CC=1.[OH-].[Na+].O>CN(C=O)C>[N:24]1[C:17]2[O:16][C:15]3[CH:25]=[CH:26][CH:27]=[CH:28][C:14]=3[NH:13][C:19](=[O:20])[C:18]=2[CH:21]=[CH:22][CH:23]=1 |f:1.2|

Inputs

Step One
Name
Title compound 430
Quantity
3.65 g
Type
reactant
Smiles
ONC(C1=CC=C(C=C1)OCCN1C2=C(OC3=C(C1=O)C=CC=N3)C=CC=C2)=O
Name
DMF
Quantity
25 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
sodium hydroxide
Quantity
0.706 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 130° C. for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled down to room temperature
ADDITION
Type
ADDITION
Details
was added
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered
CUSTOM
Type
CUSTOM
Details
The solid was triturated in ethanol

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound 431
Type
product
Smiles
N1=CC=CC=2C(NC3=C(OC21)C=CC=C3)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.798 g
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 57.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.